Cas no 1825585-64-5 (N-(1-Cyano-1-cyclopropylethyl)-N-methyl-6-(methylsulfonyl)-3-pyridinesulfonamide)

• Product Name: N-(1-Cyano-1-cyclopropylethyl)-N-methyl-6-(methylsulfonyl)-3-pyridinesulfonamide
• CAS No: 1825585-64-5
• MF: C₁₃H₁₇N₃O₄S₂
• MW: 343.421780347824
• CID: 5406629
• Update Time: 2025-08-04

N-(1-Cyano-1-cyclopropylethyl)-N-methyl-6-(methylsulfonyl)-3-pyridinesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyano-1-cyclopropylethyl)-N-methyl-6-(methylsulfonyl)-3-pyridinesulfonamide

• Inchi： 1S/C13H17N3O4S2/c1-13(9-14,10-4-5-10)16(2)22(19,20)11-6-7-12(15-8-11)21(3,17)18/h6-8,10H,4-5H2,1-3H3
• InChI Key： UWVDFZQEFIBUDC-UHFFFAOYSA-N
• SMILES： C1=NC(S(C)(=O)=O)=CC=C1S(N(C(C#N)(C1CC1)C)C)(=O)=O

Experimental Properties

• Density: 1.423±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.6±60.0 °C(Predicted)
• pka: -4.71±0.23(Predicted)

Additional information on N-(1-Cyano-1-cyclopropylethyl)-N-methyl-6-(methylsulfonyl)-3-pyridinesulfonamide

N-(1-Cyano-1-cyclopropylethyl)-N-methyl-6-(methylsulfonyl)-3-pyridinesulfonamide: An Overview of a Promising Compound

N-(1-Cyano-1-cyclopropylethyl)-N-methyl-6-(methylsulfonyl)-3-pyridinesulfonamide (CAS No. 1825585-64-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the sulfonamide class of compounds, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The structure of N-(1-Cyano-1-cyclopropylethyl)-N-methyl-6-(methylsulfonyl)-3-pyridinesulfonamide is characterized by a pyridine ring substituted with a methylsulfonyl group at the 6-position and a sulfonamide moiety at the 3-position. The presence of the 1-cyano-1-cyclopropylethyl and methyl groups further enhances its chemical stability and biological activity. These structural elements contribute to its potential as a lead compound in drug discovery and development.

Recent research has focused on the pharmacological properties of N-(1-Cyano-1-cyclopropylethyl)-N-methyl-6-(methylsulfonyl)-3-pyridinesulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory effects, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, N-(1-Cyano-1-cyclopropylethyl)-N-methyl-6-(methylsulfonyl)-3-pyridinesulfonamide has demonstrated significant antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests its potential use in the development of new antibiotics to combat multidrug-resistant infections.

Furthermore, preliminary studies have indicated that N-(1-Cyano-1-cyclopropylethyl)-N-methyl-6-(methylsulfonyl)-3-pyridinesulfonamide possesses antitumor properties. In vitro experiments have shown that it can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its antitumor activity is not yet fully understood but may involve the induction of apoptosis and the inhibition of angiogenesis.

The pharmacokinetic profile of N-(1-Cyano-1-cyclopropylethyl)-N-methyl-6-(methylsulfonyl)-3-pyridinesulfonamide has also been investigated. Studies have shown that it has good oral bioavailability and a favorable distribution profile, which are important factors for its potential use as an oral therapeutic agent. Additionally, it exhibits low toxicity in animal models, suggesting a favorable safety profile.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and to optimize its therapeutic potential. Ongoing clinical trials are evaluating the safety and efficacy of N-(1-Cyano-1-cyclopropylethyl)-N-methyl-6-(methylsulfonyl)-3-pyridinesulfonamide in various disease models. These trials will provide valuable insights into its potential as a novel therapeutic agent.

In conclusion, N-(1-Cyano-1-cyclopropylethyl)-N-methyl-6-(methylsulfonyl)-3-pyridinesulfonamide (CAS No. 1825585-64-5) is a promising compound with diverse biological activities. Its unique structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and therapeutic applications. As research continues to advance, this compound may play a significant role in addressing unmet medical needs in various fields.